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Compound of Interest

1-Tert-butyl 2-methyl 2-
Compound Name: o ]
methylpiperidine-1,2-dicarboxylate

cat. No.: B1353080

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Tert-butyl 2-methyl 2-
methylpiperidine-1,2-dicarboxylate, a heterocyclic compound of significant interest in
medicinal chemistry and pharmaceutical development. This document details the compound's
chemical properties, provides a plausible experimental protocol for its synthesis, and explores
its potential applications, particularly in the realm of central nervous system (CNS) research.
The information is intended to support researchers and scientists in their drug discovery and
development endeavors.

Chemical and Physical Properties

1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-dicarboxylate, also known by its synonym
METHYL N-BOC-2-METHYLPIPERIDINE-2-CARBOXYLATE, is a key building block in the
synthesis of various pharmaceutical agents.[1] Its structural features, including the N-Boc
protecting group and the methyl ester, make it a versatile intermediate for creating more
complex molecules.[1]
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Property Value Reference
CAS Number 470668-97-4 [1]
Molecular Formula C13H23NOa [1]
Molecular Weight 257.33 g/mol [1]
1-tert-butyl 2-methyl 2-
IUPAC Name methylpiperidine-1,2-
dicarboxylate
METHYL N-BOC-2-
Synonyms METHYLPIPERIDINE-2- [1]
CARBOXYLATE
Not specified (likely a solid or
Appearance ]
oil)
Boiling Point Not available [1]
Melting Point Not available [1]
Density Not available [1]

Experimental Protocols: Synthesis

While a specific, published experimental protocol for the synthesis of 1-Tert-butyl 2-methyl 2-
methylpiperidine-1,2-dicarboxylate (CAS 470668-97-4) is not readily available in the
searched literature, a plausible synthetic route can be proposed based on established methods
for the preparation of similar N-Boc protected piperidine esters. The synthesis would likely
involve a multi-step process starting from 2-methylpiperidine-2-carboxylic acid.

Proposed Synthetic Pathway:
The synthesis can be envisioned in two primary stages:

e N-Boc Protection: Protection of the secondary amine of the piperidine ring with a tert-
butoxycarbonyl (Boc) group.

« Esterification: Conversion of the carboxylic acid group to its methyl ester.
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Step 1: Synthesis of 1-(tert-butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid

o Materials: 2-methylpiperidine-2-carboxylic acid, Di-tert-butyl dicarbonate (Boc20),
Triethylamine (EtsN), Dichloromethane (DCM).

e Procedure:

o To a stirred suspension of 2-methylpiperidine-2-carboxylic acid in dichloromethane (DCM),
add triethylamine (EtsN) at O °C.

o Slowly add a solution of di-tert-butyl dicarbonate (Boc20) in DCM to the reaction mixture.
o Allow the reaction to warm to room temperature and stir for 16 hours.

o Quench the reaction by adding water. Separate the organic layer, and extract the aqueous
layer with DCM.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude N-Boc protected acid.

Step 2: Synthesis of 1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-dicarboxylate

o Materials: 1-(tert-butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid, lodomethane (CHsl),
Potassium carbonate (K2COs), N,N-Dimethylformamide (DMF).

e Procedure:

o To a solution of 1-(tert-butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid in N,N-
Dimethylformamide (DMF), add potassium carbonate (K2COs) and iodomethane (CHsl).

o Stir the reaction mixture at room temperature for approximately three hours.
o Pour the reaction mixture into a 10% aqueous solution of potassium carbonate.
o Extract the agueous solution with ethyl acetate (EtOAC).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate in vacuo.
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o Purify the crude product by column chromatography to obtain the final compound.

Applications in Research and Drug Development

Piperidine derivatives are fundamental scaffolds in medicinal chemistry, present in a wide
range of clinically approved drugs.[2] 1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-
dicarboxylate serves as a valuable intermediate in the synthesis of novel therapeutic agents.

e Pharmaceutical Drug Synthesis: This compound is a key building block for creating more
complex molecules due to its protected amine and ester functionalities, which allow for
selective reactions in multi-step syntheses.[1]

o Central Nervous System (CNS) Research: Preclinical studies suggest that this compound
may have potential as a central nervous system depressant and analgesic.[1] Piperidine-
containing compounds are actively being investigated for their roles in treating CNS
disorders.

Mandatory Visualizations
Logical Relationships in Synthesis

The following diagram illustrates the logical workflow for the proposed synthesis of 1-Tert-butyl
2-methyl 2-methylpiperidine-1,2-dicarboxylate.

2-Methylpiperidine-2-carboxylic acid Boc20, EtsN, DCM
\4

1-(tert-butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid

CHsl, K2COs, DMF

1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-dicarboxylate

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 1-Tert-butyl 2-methyl 2-methylpiperidine-1,2-
dicarboxylate.

Hypothesized Signaling Pathway in CNS
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Given the preclinical data suggesting CNS depressant and analgesic effects, a hypothetical
mechanism of action could involve modulation of major neurotransmitter systems. The diagram
below illustrates a potential signaling pathway.
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Caption: Hypothesized mechanism of action for CNS depressant and analgesic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 1-Tert-butyl 2-methyl 2-
methylpiperidine-1,2-dicarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353080#1-tert-butyl-2-methyl-2-methylpiperidine-1-
2-dicarboxylate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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